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Compound of Interest

Compound Name: Tamra-peg3-NH2

Cat. No.: B12370807 Get Quote

While direct, comprehensive performance data for the specific Tamra-peg3-NH2 conjugate is

limited, the spectral properties are determined by the core TAMRA fluorophore. The following

table compares the key photophysical properties of TAMRA with spectrally similar, commonly

used alternative fluorophores, such as Alexa Fluor 594 and Cy3B. The choice of fluorophore is

often a trade-off between signal brightness (a function of both extinction coefficient and

quantum yield) and photostability.

Property 5-TAMRA (Proxy) Alexa Fluor 594 Cy3B

Excitation Max (λex) ~546-555 nm ~590 nm ~566 nm

Emission Max (λem) ~565-581 nm ~617 nm ~578 nm

Molar Extinction

Coefficient (ε)

~84,000 - 95,000

M⁻¹cm⁻¹
~92,000 M⁻¹cm⁻¹ ~137,000 M⁻¹cm⁻¹

Fluorescence

Quantum Yield (Φ)
~0.1 - 0.3 ~0.66 ~0.92

Key Characteristics High photostability Bright and photostable
Very bright and

photostable

Note: Spectral properties can be influenced by environmental factors such as solvent, pH, and

the nature of the conjugated biomolecule. Alexa Fluor and Cy dyes are generally regarded as

having superior brightness and photostability compared to traditional fluorophores.
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Experimental Protocols and Workflows
The optimal labeling strategy depends on the available functional groups on the target

biomolecule. Below are detailed protocols for two common scenarios: labeling a carboxyl group

using Tamra-peg3-NH2 and, for comparison, labeling a primary amine using an alternative

NHS-ester functionalized dye.

Protocol 1: Labeling Carboxylic Acids with Tamra-peg3-
NH2 via EDC/NHS Chemistry
This two-step protocol is used to conjugate Tamra-peg3-NH2 to a target molecule (e.g., a

protein with accessible aspartic or glutamic acid residues) containing a carboxyl group.
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Step 1: Carboxyl Activation

Step 2: Amine Coupling

Step 3: Purification

Dissolve Target Molecule
in Activation Buffer

(e.g., MES, pH 4.7-6.0)

Prepare fresh EDC and NHS
stock solutions

Add molar excess of EDC,
then NHS to Target Molecule

Incubate for 15-30 min
at Room Temperature

Dissolve Tamra-peg3-NH2
in anhydrous DMSO

Add Tamra-peg3-NH2 solution
to activated Target Molecule

Adjust pH to 7.2-7.5
with Coupling Buffer (e.g., PBS)

Incubate for 2 hours at RT
or overnight at 4°C, protected from light

Quench reaction
(optional, e.g., with hydroxylamine)

Purify conjugate via dialysis,
size-exclusion chromatography,

or desalting column

Click to download full resolution via product page

Workflow for EDC/NHS conjugation of Tamra-peg3-NH2.
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Methodology:

Reagent Preparation:

Dissolve the carboxyl-containing target molecule in an amine-free activation buffer (e.g.,

0.1 M MES, pH 4.7-6.0) to a concentration of 1-10 mg/mL.

Immediately before use, prepare fresh stock solutions of EDC (1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide) in the activation

buffer or high-purity water/DMSO.

Prepare a stock solution of Tamra-peg3-NH2 in anhydrous DMSO (e.g., 10 mM).

Activation of Carboxyl Groups:

Add a molar excess of the EDC stock solution to the target molecule solution (a 10-fold

molar excess is a common starting point).

Immediately add a molar excess of the NHS stock solution (e.g., a 25-fold molar excess).

Incubate the reaction for 15-30 minutes at room temperature.

Conjugation with Tamra-peg3-NH2:

Add the Tamra-peg3-NH2 stock solution to the activated molecule.

Adjust the reaction pH to 7.2-7.5 by adding a coupling buffer (e.g., Phosphate-Buffered

Saline, PBS).

Allow the reaction to proceed for 2 hours at room temperature or overnight at 4°C,

ensuring protection from light.

Purification:

(Optional) Quench the reaction by adding hydroxylamine or a similar reagent.

Remove unreacted dye and byproducts by purifying the conjugate using size-exclusion

chromatography, dialysis, or a desalting column appropriate for the size of the target
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molecule.

Below is a diagram illustrating the chemical pathway for this reaction.

Target-COOH

O-acylisourea
intermediate (unstable)

+

EDC
+

NHS

NHS-ester intermediate
(amine-reactive)+

Tamra-PEG3-NH2

Target-CONH-PEG3-Tamra
(Stable Amide Bond)+

+

+
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EDC/NHS reaction pathway for amine conjugation.

Protocol 2: Alternative - Labeling Primary Amines with
an NHS-Ester Dye
This is a more common and direct method for labeling biomolecules like proteins and

antibodies on their primary amines (e.g., lysine residues). Here, we describe the protocol using

a spectrally similar alternative like Alexa Fluor 594 NHS Ester.
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Step 1: Reagent Preparation

Step 2: Conjugation

Step 3: Purification

Prepare Protein in
Amine-Free Buffer

(e.g., PBS, Borate) pH 8.0-8.5

Dissolve NHS-Ester Dye
in anhydrous DMSO

to 10 mM

Add molar excess of dye
stock to protein solution

while stirring

Incubate for 1 hour
at Room Temperature,

protected from light

Stop reaction and remove
unreacted dye via dialysis,

size-exclusion, or desalting column

Click to download full resolution via product page

Workflow for labeling primary amines with an NHS-ester dye.

Methodology:

Reagent Preparation:
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Prepare the protein/antibody to be labeled at a concentration of 2-10 mg/mL in an amine-

free buffer such as 0.1 M sodium bicarbonate or PBS, adjusted to pH 8.0-8.5. Buffers

containing primary amines (e.g., Tris) must be avoided as they will compete in the

reaction.

Dissolve the amine-reactive NHS-ester dye in anhydrous DMSO or DMF to create a 10

mM stock solution.

Labeling Reaction:

While gently stirring the protein solution, add a 5 to 20-fold molar excess of the dye stock

solution. The optimal dye-to-protein ratio should be determined experimentally.

Incubate the reaction for 1 hour at room temperature, protected from light.

Purification:

Purify the conjugate to remove unreacted dye and reaction byproducts. This is typically

achieved using a desalting or size-exclusion chromatography column, or through dialysis.

Characterization (Optional but Recommended):

Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for the protein) and at the dye's maximum absorbance wavelength.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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